N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-1-(4-fluorophenyl)methanesulfonamide

• IUPAC Name: N-(5-ethyl-3,3-dimethyl-4-oxo-2H-1,5-benzoxazepin-7-yl)-1-(4-fluorophenyl)methanesulfonamide
• InChI: InChI=1S/C20H23FN2O4S/c1-4-23-17-11-16(9-10-18(17)27-13-20(2,3)19(23)24)22-28(25,26)12-14-5-7-15(21)8-6-14/h5-11,22H,4,12-13H2,1-3H3
• InChI Key: LUJXFBBSQOODQM-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=CC(=C2)NS(=O)(=O)CC3=CC=C(C=C3)F)OCC(C1=O)(C)C
• Molecular Formula: C20H23FN2O4S
• Molecular Weight: 406.5 g/mol

Description

N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-1-(4-fluorophenyl)methanesulfonamide is a useful research compound. Its molecular formula is C20H23FN2O4S and its molecular weight is 406.47. The purity is usually 95%.
BenchChem offers high-quality N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-1-(4-fluorophenyl)methanesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-1-(4-fluorophenyl)methanesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Therapeutic Potential in Neurodegenerative Diseases

Research on benzoxazole derivatives, similar in structure to the compound , has shown promise in the development of diagnostic tools and potential treatments for neurodegenerative diseases like Alzheimer's Disease. For example, novel radiofluoro-pegylated phenylbenzoxazole derivatives have been synthesized and evaluated as probes for imaging cerebral β-amyloid plaques, a hallmark of Alzheimer's Disease, using positron emission tomography (PET) (Cui et al., 2012).

Endothelin Receptor Antagonists for Cardiovascular Diseases

Compounds with a biphenylsulfonamide structure, related to the queried compound's sulfonamide group, have been explored for their potential as endothelin receptor antagonists. These compounds can serve as potent therapeutic agents in treating diseases associated with endothelin system dysregulation, such as hypertension and heart failure. A study described the discovery of highly selective ET(A) antagonists within this class, indicating the potential for cardiovascular disease treatment applications (Murugesan et al., 2000).

Chemical Synthesis and Material Science Applications

The structural complexity of oxazepine- and benzoxazole-containing compounds lends itself to a variety of applications in chemical synthesis and material science. For instance, compounds with fused oxazapolycyclic skeletons have been synthesized, showcasing unique photophysical properties that could be leveraged in materials science for the development of novel luminescent materials or chemical sensors (Petrovskii et al., 2017).